methyl 4-(2-hydroxy-4-(tetrahydro-2H-pyran-2-yloxy)phenyl)-4-oxobutanoate

• Molecular Formula: C16H20O6
• Molecular Weight: 308.33 g/mol
• IUPAC Name: methyl 4-[2-hydroxy-4-(oxan-2-yloxy)phenyl]-4-oxobutanoate
• InChI: InChI=1S/C16H20O6/c1-20-15(19)8-7-13(17)12-6-5-11(10-14(12)18)22-16-4-2-3-9-21-16/h5-6,10,16,18H,2-4,7-9H2,1H3
• InChI Key: FVHFUSTVGCTQHU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)C1=C(C=C(C=C1)OC2CCCCO2)O

Description

Methyl 4-(2-hydroxy-4-(tetrahydro-2H-pyran-2-yloxy)phenyl)-4-oxobutanoate is a useful research compound. Its molecular formula is C16H20O6 and its molecular weight is 308.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-(2,4-dihydroxy-6-methyl-phenyl)-4-oxo-butyric acid methyl ester (1.0 g, 4.20 mmol) in dichloromethane (50 mL) was added 3,4-dihydro-2H-pyran (0.38 mL, 8.40 mmol) and pyridium p-toluenesulfonic acid (0.010 g) at room temperature. The resulting mixture was stirred at room temperature for 16 hours then concentrated in vacuo. The residue was purified by silica gel flash column chromatography to give 4-[2-hydroxy-4-(tetrahydro-pyran-2-yloxy)-phenyl]-4-oxo-butyric acid methyl ester (1.1 g, 81%). 1HNMR (400 MHz, CDCl3): 12.40 (s, 1H), 6.95 (s, 1H), 6.90 (s, 1H), 5.90 (br s, 1H), 3.27 (t, J=7.8 Hz, 2H), 2.78 (t, J=7.8 Hz, 2H), 2.30 (s, 3H).